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Compound of Interest

Compound Name: Atomoxetine-d5

Cat. No.: B15558312

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Atomoxetine-d5. The following procedures are
designed to ensure a safe laboratory environment and proper disposal of the compound.

Hazard Identification and Personal Protective
Equipment

Atomoxetine-d5, similar to its non-deuterated counterpart, is a hazardous compound that
requires careful handling. It is classified as toxic if swallowed and fatal if inhaled.[1][2] It can
cause serious eye damage, may lead to drowsiness or dizziness, and has the potential to
cause organ damage through prolonged or repeated exposure.[1][2][3][4] Additionally, it is very
toxic to aquatic life with long-lasting effects.[1][2]

Adherence to proper personal protective equipment (PPE) protocols is mandatory to minimize
exposure risks. The following table summarizes the required PPE for handling Atomoxetine-
d5.
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Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Disposable nitrile gloves are
the minimum requirement.[5]
[6] Consider double-gloving for
Hands Chemical-resistant gloves enhanced protection.[5][7]
Change gloves every 30 to 60
minutes or immediately if

contaminated or damaged.[7]

Safety glasses are the
minimum requirement.[5][6]
o Goggles should be worn when
Safety glasses with side

i i there is a splash hazard.[6] A
Eyes/Face shields or chemical safety

goggles

face shield must be worn in
conjunction with goggles
during activities with a high risk
of splashing.[5][6][8]

A lab coat should be worn to
Body Laboratory coat protect clothing and skin from
potential splashes.[5][8][9]

Use in a well-ventilated area,
preferably within a chemical
fume hood.[2][3] If engineering
Respiratory Respirator (if necessary) controls are insufficient or
when handling powders
outside of a hood, a respirator

may be necessary.[2][3][8]

Required to prevent injuries
Feet Closed-toe shoes from spills or dropped objects.

[5]i8]

Operational Plan: Step-by-Step Handling Procedure
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The following workflow outlines the essential steps for safely handling Atomoxetine-d5 in a
laboratory setting.

/

1. Preparation

Gesignate and prepare a well-ventilated work area (e.g., chemical fume hoodD

:

[C—Eather all necessary materials: Atomoxetine-d5, solvents, glassware, and waste containers)

:

Gon appropriate Personal Protective Equipment (PPE) as specified in the table above)
N\ )

2. Handling
y

4 )

Garefully weigh the required amount of Atomoxetine-d5 solid inside the fume hood to avoid dust formatiora

y

Gissolve the compound in the appropriate solvent.]

Gen‘orm the experimental procedure]

3. Cldan-up
y

Gecontaminate all surfaces and equipment used]

Gemove PPE in the correct order to avoid self—contamination)

[Wash hands thoroughly with soap and Water.]
N\ )

4, Disvposal

Gispose of all waste (solid and liquid) in appropriately labeled hazardous waste containers)
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Caption: Workflow for Safe Handling of Atomoxetine-d>5.

Disposal Plan

Proper disposal of Atomoxetine-d5 and any contaminated materials is critical to prevent
environmental contamination and potential harm to others.

Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with Atomoxetine-d5, including unused
compound, contaminated gloves, bench paper, and pipette tips, should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: All solutions containing Atomoxetine-d5 should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container.

Disposal Method:

o Primary Method: The preferred method for disposal is through a licensed hazardous waste
disposal service or a drug take-back program.[10][11]

» Alternative Method (if no take-back option is available): For small quantities, the compound
can be mixed with an undesirable substance such as used coffee grounds, dirt, or cat litter.
[12][13] This mixture should then be placed in a sealed container (e.g., a resealable bag) to
prevent leakage and disposed of in the household trash.[12][13] Do not flush Atomoxetine-
d5 down the drain unless specifically instructed by local regulations, as it is very toxic to
aquatic life.[10]

Decontamination of Glassware:

o Glassware that has come into contact with Atomoxetine-d5 should be rinsed with an
appropriate solvent, and the rinsate collected as hazardous liquid waste.

 After the initial rinse, glassware can be washed with soap and water.
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By adhering to these safety protocols and disposal procedures, researchers can minimize the
risks associated with handling Atomoxetine-d5 and ensure a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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